Ethylene Diamine

• CAS No.: 107-15-3
• Product Name: Ethylene Diamine
• Molecular Formula: H2NCH2CH2NH2; C2H8N2; NH2CH2CH2NH2; C2H8N2
• Molecular Weight: 60.1 g/mol
• IUPAC Name: ethane-1,2-diamine
• Standard InChI: InChI=1S/C2H8N2/c3-1-2-4/h1-4H2
• Standard InChIKey: PIICEJLVQHRZGT-UHFFFAOYSA-N
• Impurities: The ammonia-dichloroethane reaction yields the entire family of ethyleneamines: EDA, DEDA, DETA, TETA, TEPA, PEHA and AEP. The percent yield of each amine is determined by the ratio of dichloroethene to ammonia.
• SMILES: C(CN)N
• Canonical SMILES: C(CN)N
• Boiling Point: 241 °F at 760 mm Hg (EPA, 1998); 117.0 °C; 116-117 °C; 117 °C; 241°F
• Colorform: Water-white liquid; Colorless, viscous liquid ... [Note: A solid below 47 degrees F].
• Density: 0.898 at 77 °F (EPA, 1998); 0.898 @ 25 °C/4 °C; Relative density (water = 1): 0.9; 0.91
• Flash Point: 93 °F (EPA, 1998); 104 °F (40 °C) CLOSED CUP, 150 °F (66 °C) OPEN CUP /ANHYDROUS 76%/; 110 °F (closed cup); 33.9 °C (open cup), 43.3 °C (closed cup); 34 °C c.c.; 93°F
• Melting Point: 46 °F (EPA, 1998); 11.1 °C; 8.5 °C; 11°C; 47°F
• Physical Description: Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91°F and a melting point of 47°F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.; Liquid; COLOURLESS-TO-YELLOW HYGROSCOPIC LIQUID WITH PUNGENT ODOUR.; Colorless, viscous liquid with an ammonia-like odor.; Colorless, viscous liquid with an ammonia-like odor. [fungicide] [Note: A solid below 47°F.]
• Description: Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91°F and a melting point of 47°F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.; Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane.; 1, 2-Ethanediamine, also known as en or edamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 2-Ethanediamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 2-Ethanediamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 1, 2-ethanediamine is primarily located in the cytoplasm. 1, 2-Ethanediamine participates in a number of enzymatic reactions. In particular, 1, 2-ethanediamine can be biosynthesized from ethane. 1, 2-Ethanediamine is also a parent compound for other transformation products, including but not limited to, ethylenebis(dithiocarbamic acid), ethylenediamine dihydrochloride, and ethylenediamine derivative.
• Related CAS: 14852-17-6 (unspecified phosphate); 15467-15-9 (unspecified hydrochloride); 18299-54-2 (mono-hydrochloride); 20829-66-7 (dinitrate); 22029-36-3 (sulfate[1:1]); 25723-52-8 (unspecified sulfate); 333-18-6 (di-hydrochloride); 5700-49-2 (di-hydriodide); 624-59-9 (di-hydrobromide)
• Solubility: greater than or equal to 100 mg/mL at 63° F (NTP, 1992); 16.64 M; Sol in benzene unless insufficiently dried; slightly sol in ether; SOL IN ALL PROPORTIONS IN ETHYL ALCOHOL; VERY SOL IN WATER; Water solubility = 1X10+6 mg/l; Miscible with water, oxygenated and aromatic solvents; 1000 mg/mL; Solubility in water: miscible; Miscible
• Synonyms: 1,2-diaminoethane; 1,2-ethanediamine; edamine; ethane-1,2-diamine; ethyl diamine; ethylenediamine; ethylenediamine (1:1) sulfate; ethylenediamine (1:1) sulfite; ethylenediamine conjugate acid; ethylenediamine dihydrobromide; ethylenediamine dihydrochloride; ethylenediamine dihydrogen iodide; ethylenediamine dihydroiodide; ethylenediamine dinitrate; ethylenediamine hydrochloride; ethylenediamine monohydrochloride; ethylenediamine phosphate; ethylenediamine sulfate; ethylenediamine, 3H-labeled cpd
• Vapor Density: 2.07 (EPA, 1998) (Relative to Air); 2.07 (AIR= 1); Relative vapor density (air = 1): 2.1; 2.07
• Vapor Pressure: 10.7 mm Hg at 68 °F (EPA, 1998); 12.00 mmHg; 12.1 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 1.4; 11 mmHg
• PubChem Compound: 3301
• Last Modified: Nov 11 2021